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Compound of Interest

Compound Name: cis-Myrtanol

Cat. No.: B097129 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical reagents is a critical component of laboratory

operations. This document provides essential safety and logistical information for the proper

disposal of cis-Myrtanol, a bicyclic monoterpene alcohol used in various research applications.

Adherence to these procedures is vital for maintaining a safe laboratory environment and

ensuring regulatory compliance.

Key Safety and Handling Information
Before handling cis-Myrtanol, it is crucial to be aware of its physical and chemical properties,

as well as its potential hazards. This information is critical for taking appropriate safety

precautions and for making informed decisions in the event of a spill or exposure.
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Property Value

Chemical Formula C₁₀H₁₈O

Molecular Weight 154.25 g/mol [1]

Appearance Combustible liquid[1]

GHS Hazard Statements

H227: Combustible liquidH315: Causes skin

irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation[1]

Storage
Store in a tightly closed container in a dry, cool,

and well-ventilated place.[2]

Experimental Protocols: Spill and Exposure
Management
In the event of an accidental release or exposure to cis-Myrtanol, immediate and appropriate

action is necessary to mitigate risks.

Accidental Release Measures
Ensure Proper Ventilation: Immediately ensure the area is well-ventilated.

Remove Ignition Sources: Eliminate all potential sources of ignition from the vicinity.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-

impermeable gloves, safety goggles, and a full-face respirator if exposure limits are

exceeded.[2][3]

Containment: Prevent further leakage or spillage. For spills, contain the substance and

collect it with an electrically protected vacuum cleaner or by wet-brushing.[4]

Disposal of Contaminated Materials: Place all contaminated materials, including absorbent

pads and cleaning supplies, into a suitable, labeled, and closed container for disposal.[2][3]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[3]
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First-Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

not breathing, provide artificial respiration and seek immediate medical attention.[2]

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water.[4]

Eye Contact: Rinse eyes with pure water for at least 15 minutes as a precaution.[2][4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Disposal Procedures
The disposal of cis-Myrtanol must be conducted in strict accordance with local, state, and

federal environmental regulations. Under no circumstances should cis-Myrtanol be discharged

into the environment or disposed of down the drain.[3]

The following workflow outlines the necessary steps for the proper disposal of cis-Myrtanol
waste in a laboratory setting.

Generate cis-Myrtanol Waste

Segregate Waste
(Non-halogenated solvent waste)

Step 1

Collect in a Designated,
Compatible, and Labeled Container

Step 2

Keep Container Tightly Closed

Store in a Cool, Dry,
Well-Ventilated Area

Away from Incompatible Materials
and Ignition Sources

Consult Institutional EHS/
Safety Officer for Specific Procedures

Complete Hazardous Waste Manifest

Schedule Pickup with Certified
Hazardous Waste Disposal Service

Click to download full resolution via product page

Caption: Workflow for the proper disposal of cis-Myrtanol waste.
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Detailed Steps for Disposal:

Waste Segregation: Collect waste containing cis-Myrtanol separately from other chemical

waste streams, particularly halogenated solvents. This is crucial as mixing different waste

types can increase disposal costs and create unforeseen hazards.

Containerization: Use a designated, chemically compatible container for collecting cis-
Myrtanol waste. The container must be in good condition, have a secure lid, and be clearly

labeled as "Hazardous Waste" with the full chemical name ("cis-Myrtanol") and associated

hazards.

Safe Storage: Store the waste container in a designated satellite accumulation area that is

cool, dry, and well-ventilated. Ensure it is stored away from incompatible materials and

sources of ignition. Do not fill the container beyond 90% of its capacity.

Consult Institutional Guidelines: Before arranging for disposal, consult your institution's

Environmental Health and Safety (EHS) office for specific procedures and requirements.

They will provide guidance on proper labeling, documentation, and scheduling for waste

pickup.

Arrange for Professional Disposal: The disposal of cis-Myrtanol must be handled by a

licensed and certified hazardous waste disposal company. Your EHS office will typically

manage this process. Ensure that all required documentation, such as a hazardous waste

manifest, is completed accurately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of cis-Myrtanol: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097129#cis-myrtanol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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